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Abstract
This technical guide provides a comprehensive overview of 2-aminoundecane (also known as

undecan-2-amine or 1-methyldecylamine), a chiral primary amine with significant potential in

chemical synthesis and drug discovery. This document delves into the core chemical and

physical properties of 2-aminoundecane, its stereochemical nature, and detailed protocols for

its synthesis. Furthermore, this guide explores its emerging applications, particularly as a

versatile building block for novel therapeutic agents, leveraging the established biological

activity of related long-chain aliphatic amines. Spectroscopic data for characterization and

critical safety and handling information are also provided for researchers, scientists, and drug

development professionals.

Introduction
2-Aminoundecane is an organic compound belonging to the class of primary aliphatic amines.

Structurally, it consists of an eleven-carbon undecane chain with an amino group (–NH₂)

attached to the second carbon atom. The presence of the amino group on a secondary carbon
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introduces a chiral center, making 2-aminoundecane a valuable chiral building block in

asymmetric synthesis. Chiral amines are fundamental components in a vast array of

pharmaceuticals, agrochemicals, and specialty chemicals, with over 40% of commercial drugs

containing this motif.[1][2] The long lipophilic alkyl chain combined with the reactive and polar

amino group imparts amphiphilic properties to the molecule, suggesting potential applications

in areas such as surfactant chemistry and antimicrobial development. This guide aims to

consolidate the technical information available on 2-aminoundecane to support its application

in research and development.

Chemical Structure and Properties
The fundamental identity and key properties of 2-aminoundecane are summarized below,

providing a foundational understanding of its chemical nature.

Molecular Structure and Stereochemistry
The structure of 2-aminoundecane is defined by an eleven-carbon chain with an amine

function at the C2 position. This substitution creates a stereocenter, meaning 2-
aminoundecane exists as a pair of non-superimposable mirror images, or enantiomers: (R)-2-
aminoundecane and (S)-2-aminoundecane.

Figure 1. 2D chemical structure and 3D representation of the (R) and (S) enantiomers of 2-
aminoundecane.

The stereochemistry of a chiral molecule is critical in drug development, as different

enantiomers can exhibit vastly different pharmacological and toxicological profiles. The ability

to synthesize stereochemically pure enantiomers is therefore of paramount importance.

Chemical Identifiers and Physical Properties
A summary of the key identifiers and physical properties for 2-aminoundecane is presented in

Table 1. It is important to note that experimental data for properties such as boiling and melting

points are not readily available in the cited literature; therefore, values are estimated based on

structurally related compounds.
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Property Value Source

IUPAC Name undecan-2-amine [3]

Synonyms
2-Undecanamine, 1-

Methyldecylamine
[3]

CAS Number 13205-56-6 [3]

Molecular Formula C₁₁H₂₅N [3]

Molecular Weight 171.32 g/mol [3]

Boiling Point
Estimated ~225-235 °C (at 760

mmHg)
N/A

Melting Point Not available N/A

Density Predicted: 0.799 ± 0.06 g/cm³ [4]

Solubility

Soluble in common organic

solvents (e.g., ethanol,

chloroform, ethyl acetate).[5][6]

Low solubility in water.

N/A

pKa Predicted: 11.13 ± 0.35 [4]

Note on Boiling Point Estimation: The boiling point of the parent alkane, undecane, is 196 °C,

and the corresponding ketone, 2-undecanone, is 231 °C.[7][8] Primary amines typically have

boiling points between the corresponding alkane and alcohol/ketone due to hydrogen bonding.

The boiling point of the isomer 6-aminoundecane has been reported as 158 °C at a reduced

pressure of 28 mmHg.[4]

Synthesis of 2-Aminoundecane
The most direct and widely applicable method for the synthesis of 2-aminoundecane is the

reductive amination of 2-undecanone. This method can be adapted to produce the racemic

mixture or, with the use of chiral catalysts or enzymes, can be tailored for enantioselective

synthesis.

General Protocol: Reductive Amination of 2-Undecanone
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Reductive amination involves the reaction of a ketone (2-undecanone) with an amine source

(typically ammonia) to form an imine intermediate, which is then reduced in situ to the desired

primary amine.

Reductive Amination Workflow

Start Materials:
2-Undecanone

Ammonia (e.g., NH₄OAc)
Reducing Agent (e.g., NaBH₃CN)

Solvent (e.g., Methanol)

Reaction Setup:
Combine reactants in methanol.

Stir at room temperature.

Step 1 Workup:
Quench reaction with water.
Extract with organic solvent.

Step 2
Purification:

Dry organic layer.
Evaporate solvent.

Purify by distillation or chromatography.

Step 3 Final Product:
(Racemic) 2-Aminoundecane

Step 4

Click to download full resolution via product page

Figure 2. General workflow for the synthesis of 2-aminoundecane via reductive amination.

Step-by-Step Methodology:

Reaction Setup: To a solution of 2-undecanone (1.0 eq) in a suitable solvent such as

methanol, add an ammonia source, for example, ammonium acetate (excess, e.g., 5-10 eq).

Imine Formation: Stir the mixture at room temperature to facilitate the formation of the imine

intermediate. The progress of this step can be monitored by techniques like TLC or GC-MS.

Reduction: Once imine formation is significant, add a reducing agent portion-wise. Sodium

cyanoborohydride (NaBH₃CN) is a common choice as it selectively reduces the imine in the

presence of the ketone. Other reducing agents like sodium triacetoxyborohydride or catalytic

hydrogenation (e.g., H₂, Pd/C) can also be employed.

Reaction Monitoring: Continue to stir the reaction at room temperature until the starting

material is consumed, as monitored by an appropriate analytical technique.

Workup and Extraction: Carefully quench the reaction by adding water or a dilute aqueous

acid. Basify the mixture with an aqueous base (e.g., NaOH) to a pH > 11 to ensure the

amine is in its free base form. Extract the aqueous layer multiple times with an organic

solvent (e.g., diethyl ether or ethyl acetate).
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Purification: Combine the organic extracts, dry over an anhydrous salt (e.g., Na₂SO₄ or

MgSO₄), filter, and concentrate the solvent under reduced pressure. The crude product can

then be purified by vacuum distillation or column chromatography to yield pure 2-
aminoundecane.

Causality Note: The choice of a mild reducing agent like NaBH₃CN is crucial to prevent the

reduction of the starting ketone before imine formation is complete, thereby maximizing the

yield of the desired amine.

Enantioselective Synthesis
The synthesis of single enantiomers of 2-aminoundecane is highly desirable for applications in

drug development. Biocatalysis offers a powerful and sustainable approach to achieve high

enantioselectivity.[2]

Transaminases (TAs): These enzymes can catalyze the transfer of an amino group from a

donor molecule (like isopropylamine) to a prochiral ketone (2-undecanone), producing a

chiral amine with high enantiomeric excess.

Amine Dehydrogenases (AmDHs): Engineered AmDHs can directly convert ketones to chiral

amines using ammonia as the nitrogen source and a cofactor like NAD(P)H for reduction.[1]

This method is highly atom-efficient.

Imine Reductases (IREDs): These enzymes can asymmetrically reduce a pre-formed or in

situ-generated imine to the chiral amine.[2]

The selection of a specific enzyme and the optimization of reaction conditions (pH,

temperature, substrate loading) are critical for achieving high conversion and enantioselectivity.

Applications in Drug Development and Research
While 2-aminoundecane itself is not a therapeutic agent, its structure serves as a valuable

scaffold and building block in medicinal chemistry.

Antimicrobial and Pharmacological Potential
Long-chain aliphatic amines and their derivatives have been investigated for their antimicrobial

properties. The amphiphilic nature of these molecules allows them to interact with and disrupt
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microbial cell membranes.

Surfactant and Antimicrobial Activity: Derivatives of 2-aminoundecane, such as β-C-

glycoside-2-aminoundecanes, have demonstrated antimicrobial activity against both Gram-

positive (e.g., Bacillus subtilis) and Gram-negative bacteria (e.g., Escherichia coli).[1] This

suggests that 2-aminoundecane can serve as a hydrophobic tail in the design of novel

cationic surfactants with potential use as disinfectants or preservatives.

Precursor for Bioactive Molecules: The related compound, 2-undecanol, has shown activity

against various microbes and nematodes.[9] This provides a rationale for exploring the

pharmacological activities of 2-aminoundecane and its simple derivatives, such as amides

and sulfonamides, which could exhibit a range of biological effects including anticancer, anti-

inflammatory, or antioxidant properties.[10]

Chiral Building Block in Synthesis
The primary utility of 2-aminoundecane in drug discovery is its role as a chiral building block.

The presence of a primary amine allows for a wide range of chemical modifications, enabling

the synthesis of diverse libraries of compounds for high-throughput screening.

2-Aminoundecane as a Synthetic Building Block

(R/S)-2-Aminoundecane

Amide Formation
(R-COCl)

Sulfonamide Formation
(R-SO₂Cl)

N-Alkylation
(R-X)

Chiral Amides Chiral Sulfonamides Secondary/Tertiary Amines

Click to download full resolution via product page
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Figure 3. Synthetic utility of 2-aminoundecane in generating diverse chemical scaffolds.

The introduction of the chiral 1-methyldecyl group can significantly influence the

pharmacological properties of a target molecule, affecting its binding affinity to biological

targets, membrane permeability, and metabolic stability.

Spectroscopic Analysis
The structural confirmation of 2-aminoundecane relies on standard spectroscopic techniques.

The expected spectral features are summarized in Table 2.

Technique Expected Features

¹H NMR

- -CH(NH₂) group: A multiplet around δ 2.7-3.0

ppm. - -CH₃ group at C1: A doublet around δ

1.0-1.2 ppm. - -NH₂ protons: A broad singlet,

variable chemical shift (δ 1.0-3.0 ppm), which

disappears upon D₂O exchange. - Alkyl chain (-

CH₂-)n: A broad multiplet around δ 1.2-1.4 ppm.

- Terminal -CH₃ group: A triplet around δ 0.8-0.9

ppm.

¹³C NMR

- C2 (-CHNH₂): δ ~45-55 ppm. - C1 (-CH₃): δ

~20-25 ppm. - Alkyl chain carbons: A series of

peaks between δ ~22-40 ppm. - Terminal C11 (-

CH₃): δ ~14 ppm.

IR Spectroscopy

- N-H stretch (primary amine): Two

characteristic bands in the region of 3300-3400

cm⁻¹ (asymmetric and symmetric stretching). -

N-H bend (scissoring): A band around 1590-

1650 cm⁻¹. - C-H stretch (sp³): Strong

absorptions just below 3000 cm⁻¹ (typically

2850-2960 cm⁻¹).[11]

Mass Spectrometry (EI)

- Molecular Ion (M⁺): A peak at m/z = 171. -

Base Peak: A prominent peak at m/z = 44,

resulting from α-cleavage (loss of the C₉H₁₉

radical), forming the [CH₃CH=NH₂]⁺ ion.
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Note on NMR Predictions: Predicted chemical shifts are based on general principles of NMR

spectroscopy and analysis of similar aliphatic amines.[12][13][14] Actual values may vary

depending on the solvent and other experimental conditions.

Safety and Handling
2-Aminoundecane is classified as a hazardous substance and requires careful handling in a

laboratory setting.

GHS Hazard Classification:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H318: Causes serious eye damage.[3]

H335: May cause respiratory irritation.[3]

Precautionary Measures:

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles

with side shields or a face shield, and a lab coat.

Handling: Use only in a well-ventilated area, preferably in a chemical fume hood. Avoid

breathing vapors or mist. Avoid contact with skin, eyes, and clothing.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away

from incompatible materials such as strong oxidizing agents and acids.

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this

chemical.

Conclusion
2-Aminoundecane is a chiral primary amine with a well-defined structure and predictable

chemical reactivity. While experimental data on some of its physical properties are limited, its

synthesis via reductive amination is a robust and scalable method. The true value of 2-
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aminoundecane for the scientific community, particularly for those in drug discovery, lies in its

potential as a versatile chiral building block. Its long alkyl chain and reactive amino group

provide a scaffold for developing novel compounds with potential antimicrobial and other

pharmacological activities. The ability to synthesize its enantiomers selectively through

biocatalytic methods further enhances its utility in creating stereochemically pure active

pharmaceutical ingredients. This guide provides the foundational knowledge necessary for

researchers to safely handle, synthesize, and utilize 2-aminoundecane in their research

endeavors.
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product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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